Cas no 2555022-84-7 (4-Bromo-2,3-difluoro-5-iodobenzaldehyde)

• Product Name: 4-Bromo-2,3-difluoro-5-iodobenzaldehyde
• CAS No: 2555022-84-7
• MF: C₇H₂BrF₂IO
• MW: 346.895460605621
• CID: 6183654
• PubChem ID: 155383661
• Update Time: 2025-06-15

4-Bromo-2,3-difluoro-5-iodobenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2555022-84-7
• CS-0256066
• SCHEMBL22768246
• 4-Bromo-2,3-difluoro-5-iodobenzaldehyde
• EN300-39874917

• Inchi： 1S/C7H2BrF2IO/c8-5-4(11)1-3(2-12)6(9)7(5)10/h1-2H
• InChI Key： HKJIYVCXGSDUDW-UHFFFAOYSA-N
• SMILES： IC1C(=C(C(=C(C=O)C=1)F)F)Br

Computed Properties

• Exact Mass: 345.83018g/mol
• Monoisotopic Mass: 345.83018g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 17.1Ų

Additional information on 4-Bromo-2,3-difluoro-5-iodobenzaldehyde

Recent Advances in the Application of 4-Bromo-2,3-difluoro-5-iodobenzaldehyde (CAS: 2555022-84-7) in Chemical Biology and Pharmaceutical Research

The compound 4-Bromo-2,3-difluoro-5-iodobenzaldehyde (CAS: 2555022-84-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and material science. This halogen-rich benzaldehyde derivative serves as a critical intermediate in the synthesis of complex molecules, particularly in the development of novel therapeutic agents and advanced materials. Recent studies have highlighted its role in facilitating cross-coupling reactions, enabling the construction of highly functionalized aromatic systems that are pivotal in medicinal chemistry.

One of the most notable applications of 4-Bromo-2,3-difluoro-5-iodobenzaldehyde is its use in the synthesis of small-molecule inhibitors targeting key enzymes involved in disease pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of potent kinase inhibitors, where the compound's unique halogen substitution pattern allowed for precise modulation of inhibitor binding affinity and selectivity. The study reported a significant improvement in the inhibitory activity against specific cancer-related kinases, underscoring the compound's potential in oncology drug development.

In addition to its pharmaceutical applications, 4-Bromo-2,3-difluoro-5-iodobenzaldehyde has been employed in the design of advanced materials. A recent publication in Advanced Materials (2024) detailed its use as a building block for organic electronic materials, where its electron-withdrawing halogen substituents contribute to enhanced charge transport properties. The study showcased the compound's ability to improve the performance of organic field-effect transistors (OFETs), opening new avenues for its application in flexible electronics and optoelectronic devices.

From a synthetic chemistry perspective, the compound's reactivity has been extensively explored. A 2023 report in Organic Letters highlighted its role in palladium-catalyzed cross-coupling reactions, where it served as a versatile substrate for the construction of polyhalogenated biaryl systems. The study emphasized the compound's compatibility with various catalytic systems, enabling efficient access to structurally diverse compounds with potential biological activity. This versatility makes it a valuable tool for medicinal chemists seeking to explore new chemical space.

Looking ahead, the unique properties of 4-Bromo-2,3-difluoro-5-iodobenzaldehyde position it as a key player in the development of next-generation therapeutics and materials. Ongoing research is investigating its potential in targeted drug delivery systems and as a probe for studying protein-ligand interactions. As the field continues to evolve, this compound is expected to remain at the forefront of innovation in chemical biology and pharmaceutical sciences, offering researchers a powerful tool for molecular design and discovery.